Cas no 83447-87-4 (11,12-Methyleneoctadecanoic acid)

• Product Name: 11,12-Methyleneoctadecanoic acid
• CAS No: 83447-87-4
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 2686831
• Update Time: 2023-08-07

11,12-Methyleneoctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Phytomonic acid
• 11,12-methyleneoctadecanoic acid
• 10-(2-Hexylcyclopropyl)decanoic acid
• 2-hexylcyclopropanedecanoic acid
• 11,12-Methylenoctadecansaeure
• 2-Hexyl-cyclopropanedecanoic acid
• IJKRDVKGCQRKBI-UHFFFAOYSA-N
• 11,12-methyleneoctadecanoic acids
• Cyclopropanedecanoic acid, 2-hexyl-
• 1352AH
• 10-(2-hexylcyclopropyl)decanoic acids
• Decanoic acid, 10-(2-hexylcyclopropyl)
• 10-(2-Hexylcyclopropyl)decanoic acid #
• 11,12-Methyleneoctadecanoic acid

• Inchi： 1S/C19H36O2/c1-2-3-4-10-13-17-16-18(17)14-11-8-6-5-7-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
• InChI Key： IJKRDVKGCQRKBI-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCC1CC1CCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 262
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids